Cas no 88312-60-1 (2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 88312-60-1
• MF: C₁₂H₈F₃N₃O₂
• MW: 283.206032752991
• CID: 637719
• PubChem ID: 13063485
• Update Time: 2025-10-28

2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl]-
• 5-nitro-3-[3-(trifluoromethyl)phenyl]pyridin-2-amine
• 88312-60-1
• DTXSID10516905

• Inchi： 1S/C12H8F3N3O2/c13-12(14,15)8-3-1-2-7(4-8)10-5-9(18(19)20)6-17-11(10)16/h1-6H,(H2,16,17)
• InChI Key： JOJRMJXIWCYXJX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(N)=NC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 283.05686099g/mol
• Monoisotopic Mass: 283.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl]-

Compound CAS No. 88312-60-1: 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl]

The compound with CAS No. 88312-60-1, commonly referred to as 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl], is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a nitro group at position 5 and a trifluoromethylphenyl group at position 3. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for research and industrial applications.

Recent studies have highlighted the potential of 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl] in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its ability to act as a building block for constructing heterocyclic frameworks, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices. The trifluoromethyl group attached to the phenyl ring enhances the molecule's stability and electron-withdrawing properties, making it suitable for applications requiring high thermal and chemical resistance.

In terms of synthesis, 2-Pyridinamine derivatives have been traditionally challenging to prepare due to the sensitivity of the pyridine ring to certain reaction conditions. However, recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. These innovations have not only streamlined the production process but also opened up new avenues for exploring its potential in medicinal chemistry.

The incorporation of a nitro group at position 5 introduces additional functionality to the molecule, enabling it to participate in various redox reactions. This feature has been exploited in recent studies focusing on energy storage systems, where the compound has shown promise as an electrocatalyst for oxygen reduction reactions in fuel cells. The combination of its electronic properties and structural stability makes it a strong candidate for enhancing the efficiency and durability of such systems.

Moreover, the trifluoromethylphenyl substituent contributes significantly to the compound's solubility and bioavailability, making it an attractive target for pharmaceutical research. Preliminary studies suggest that this derivative may exhibit potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cell proliferation. Further research is currently underway to evaluate its efficacy and safety profile in preclinical models.

In conclusion, 2-Pyridinamine, 5-nitro-3-[3-(trifluoromethyl)phenyl] (CAS No. 88312-60-1) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation in materials science, energy technology, and pharmaceutical development. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow substantially.